2-{[1-(3-Chloro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C19H20ClN3O4S/c1-26-18-3-2-16(11-17(18)20)28(24,25)23-8-5-14(6-9-23)13-27-19-10-15(12-21)4-7-22-19/h2-4,7,10-11,14H,5-6,8-9,13H2,1H3
• InChI Key: UTVYPDCYOVDFAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)COC3=NC=CC(=C3)C#N)Cl
• Molecular Formula: C19H20ClN3O4S
• Molecular Weight: 421.9 g/mol
• CAS No.: 2380061-18-5

Description

2-{[1-(3-Chloro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile is a complex organic compound that features a combination of aromatic and heterocyclic structures

Preparation Methods

The synthesis of 2-{[1-(3-Chloro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile typically involves multiple steps, starting with the preparation of the piperidine and pyridine intermediates. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as thionyl chloride . Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions, such as halogenation or nitration. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and electrophiles like bromine.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It has potential as a bioactive compound in drug discovery.

Medicine: Research is ongoing to explore its efficacy in treating certain diseases.

Industry: It can be used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to a biological response. The exact pathways and targets are still under investigation, but it is believed to modulate signaling pathways involved in cell growth and differentiation .

Comparison with Similar Compounds

Compared to other similar compounds, 2-{[1-(3-Chloro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile stands out due to its unique combination of functional groups. Similar compounds include:

• 3-Cyanopyridine
• Benzimidazole derivatives
• Isoxazole analogs These compounds share some structural similarities but differ in their specific functional groups and resulting properties.